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Compound of Interest

Compound Name:
3-methoxy-1H-pyrrole-2-

carbaldehyde

CAS No.: 54764-96-4

Cat. No.: B3353482

Get Quote

Chemical Identity & Physiochemical Profiling
The Core Scaffold: The pyrrole-2-carbaldehyde moiety consists of an electron-rich

heteroaromatic ring (pyrrole) coupled with an electrophilic carbonyl group (aldehyde) at the

-position. This unique "push-pull" electronic structure dictates its safety profile: the pyrrole ring
is susceptible to oxidation, while the aldehyde is prone to nucleophilic attack (Schiff base
formation) and autoxidation.

Physiochemical Impact of Substituents: Researchers must anticipate how substitutions at

positions 3, 4, and 5 alter the baseline safety profile.
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Substituent Type Example
Effect on Physical
State

Safety Implication

Parent H Solid (mp 44°C)
Baseline Irritant

(H315/H319/H335).

Halogens 4-Bromo, 3,5-Dichloro
Increases MP;

decreases volatility.

Sensitization Risk:

Halogenated

aldehydes often show

increased skin

sensitization potency.

Alkyls 3,5-Dimethyl

Lowers MP (often

oils); increases

lipophilicity.

Skin Absorption:

Enhanced dermal

penetration; potential

for increased systemic

toxicity.

Nitro 4-Nitro, 5-Nitro
Increases MP

significantly.

Energetic Instability:

Potential for rapid

decomposition upon

heating; requires DSC

testing.

Ethers 4-Methoxy
Increases solubility in

polar organics.

Metabolic Activation:

Potential for quinone-

imine formation in vivo

(toxicity).

Hazard Identification: The "Read-Across" Strategy
For novel substituted derivatives where specific toxicological data is absent, a Read-Across

approach is scientifically mandated. This method utilizes the known toxicity of the parent

compound (Pyrrole-2-carboxaldehyde) and modifies it based on the functional group chemistry

of the substituent.

Baseline Hazards (Parent Compound)
Signal Word: WARNING
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Skin Corrosion/Irritation: Category 2 (H315) - Due to the aldehyde reactivity with skin

proteins.

Serious Eye Damage/Irritation: Category 2A (H319) - Aldehyde vapors are lachrymators.

STOT-SE: Category 3 (H335) - Respiratory irritation.[1][2]

The "Derivative Delta" (Adjusting for Substituents)
Aldehyde Reactivity: The presence of EWGs (e.g., -NO2, -CN) on the ring increases the

electrophilicity of the aldehyde, potentially elevating the classification to Skin Sensitizer

(H317) due to faster haptenization with proteins.

Aquatic Toxicity: Long-chain alkyl substituents (C4+) increase LogP, often triggering Aquatic

Chronic (H411/H412) classifications.

Visualization: Hazard Classification Logic
The following diagram illustrates the decision logic for classifying a novel pyrrole-2-

carbaldehyde derivative.
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New Derivative
(Substituted Pyrrole-2-CHO)

Contains Nitro/Azide Group?

High Energy Risk
Run DSC/ARC

Yes

Alkyl Chain > C3?

No

Add Aquatic Chronic
(H411/H412)

Yes

Halogenated?

No

Consider Skin Sens. 1
(H317)

Yes

Assign Baseline:
H315, H319, H335

No

Click to download full resolution via product page

Caption: Decision logic for assigning GHS hazard codes to novel substituted pyrrole-2-

carbaldehydes based on structural alerts.
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Stability & Storage (The "Porphyrin" Risk)
Pyrrole-2-carbaldehydes are chemically metastable.

Autoxidation: The aldehyde hydrogen is prone to radical abstraction, converting the

compound to the corresponding pyrrole-2-carboxylic acid (an inactive impurity).

Polymerization: In the presence of trace acids, pyrroles polymerize to form "pyrrole blacks"

or porphyrin-like oligomers.

Storage Protocol:

Temperature: Store at -20°C.

Atmosphere: Blanket with Nitrogen or Argon.

Stabilizers: Commercial samples often do not contain stabilizers; purity must be re-verified

by TLC/NMR every 6 months.

Self-Validating Synthesis/Purification Workflow
This protocol ensures safety during the isolation of these compounds, specifically addressing

the risk of exothermic decomposition during workup.

Causality in Steps:

Why quench with weak base? To neutralize acid catalysts immediately, preventing

polymerization.

Why avoid strong oxidizers? The electron-rich pyrrole ring will oxidize uncontrollably.

Reaction Mixture
(Vilsmeier-Haack)

Quench: Sat. NaOAc
(pH 7-8 Control)

Slow Addition Extraction:
DCM or EtOAc

Wash: NaHCO3
(Remove Acid Traces)

Critical Step Dry: Na2SO4
(No Acidic Clays!)

Storage:
-20°C under Ar

Click to download full resolution via product page

Caption: Safe isolation workflow emphasizing pH control to prevent polymerization of the

pyrrole ring.
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Emergency Response & First Aid
Fire Fighting Measures:

Media: Alcohol-resistant foam or dry chemical.

Warning: Do NOT use high-volume water jets. Molten pyrrole-2-carbaldehydes (mp ~45°C)

can float on water, spreading the fire.

Combustion Products: Nitrogen oxides (

) are released.[2][3] These are highly toxic respiratory irritants; SCBA is mandatory.

First Aid (Specific to Aldehydes):

Eye Contact: Immediate irrigation is critical (15+ mins).[2] Aldehydes cross-link proteins in

the cornea; delayed treatment leads to permanent opacity.

Skin Contact: Wash with soap and water.[2][3] Do not use organic solvents (ethanol/acetone)

to clean skin, as they enhance the transdermal absorption of the pyrrole derivative.

Regulatory Compliance
TSCA (USA): Most substituted pyrrole-2-carbaldehydes are not on the active inventory. They

must be used under the TSCA R&D Exemption (40 CFR 720.36).

Requirement: Usage is limited to technically qualified individuals in a laboratory setting.

REACH (EU): The parent (CAS 1003-29-8) is registered.[4] Novel derivatives are considered

non-phase-in substances.

Transport (IATA): Generally not regulated as Dangerous Goods unless specific substituents

(e.g., nitro) trigger Class 4.1 (Flammable Solids) or Class 6.1 (Toxic).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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